4-butoxy-N-(3,4-dimethoxybenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide

Specification

• Molecular Formula: C24H31NO6S
• Molecular Weight: 461.6 g/mol
• IUPAC Name: 4-butoxy-N-[(3,4-dimethoxyphenyl)methyl]-N-(1,1-dioxothiolan-3-yl)benzamide
• Standard InChI: InChI=1S/C24H31NO6S/c1-4-5-13-31-21-9-7-19(8-10-21)24(26)25(20-12-14-32(27,28)17-20)16-18-6-11-22(29-2)23(15-18)30-3/h6-11,15,20H,4-5,12-14,16-17H2,1-3H3
• Standard InChI Key: TWLMXCNNSSILAH-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)N(CC2=CC(=C(C=C2)OC)OC)C3CCS(=O)(=O)C3

Introduction

Synthesis and Preparation

The synthesis of such compounds typically involves multi-step reactions, including condensation reactions to form the amide bonds and alkylation reactions to introduce the butoxy and dimethoxybenzyl groups. The specific synthesis route would depend on the availability of starting materials and the desired yield and purity.

Potential Applications

Compounds with similar structures often exhibit biological activities such as anti-inflammatory or antioxidant properties. The presence of a benzamide core and the 1,1-dioxidotetrahydrothiophen-3-yl group could suggest potential interactions with enzymes or receptors involved in inflammation or oxidative stress pathways.

Research Findings and Future Directions

While specific research findings on 4-butoxy-N-(3,4-dimethoxybenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide are not available, related compounds have shown promise in various biological assays. For instance, compounds with similar structural motifs have been evaluated as potential inhibitors of enzymes like 5-lipoxygenase (5-LOX), which is involved in inflammation pathways.